Cas no 1516217-55-2 (5-(pyridin-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(pyridin-2-yl)-1,2-oxazol-3-amine
• CAS No: 1516217-55-2
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 6039714
• PubChem ID: 66200005
• Update Time: 2025-05-22

5-(pyridin-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-2-yl)-1,2-oxazol-3-amine
• 5-(pyridin-2-yl)isoxazol-3-amine
• 3-Isoxazolamine, 5-(2-pyridinyl)-
• 5-(pyridin-2-yl)-1.2-oxazol-3-amine
• 1516217-55-2
• EN300-1247494
• AKOS015543308

• Inchi： 1S/C8H7N3O/c9-8-5-7(12-11-8)6-3-1-2-4-10-6/h1-5H,(H2,9,11)
• InChI Key： KPERYDVQLYUKPF-UHFFFAOYSA-N
• SMILES： O1C(C2=NC=CC=C2)=CC(N)=N1

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 404.0±35.0 °C(Predicted)
• pka: 1?+-.0.19(Predicted)

Additional information on 5-(pyridin-2-yl)-1,2-oxazol-3-amine

Introduction to 5-(Pyridin-2-Yl)-1,2-Oxazol-3-Amine (CAS No. 1516217-55-2)

5-(Pyridin-2-Yl)-1,2-Oxazol-3-Amine (CAS No. 1516217-55-2) is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered aromatic rings containing one oxygen and one nitrogen atom. The presence of a pyridine ring at the 5-position further enhances its structural complexity and functional versatility.

The synthesis of 5-(Pyridin-2-Yl)-1,2-Oxazol-3-Amine involves a series of carefully designed reactions that exploit the reactivity of pyridine derivatives and oxazole precursors. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various routes, including cyclization reactions and coupling strategies, to optimize its synthesis for large-scale production.

One of the most intriguing aspects of 5-(Pyridin-2-Yl)-1,2-Oxazol-3-Amine is its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Its ability to modulate key cellular pathways involved in inflammation and oxidative stress has attracted significant attention from the pharmaceutical industry.

In addition to its biological applications, 5-(Pyridin-2-Yl)-1,2-Oxazol-3-Amine has also found utility in materials science. Its unique electronic properties make it a valuable component in the design of advanced materials such as organic semiconductors and sensors. Recent research has demonstrated its potential as a building block for constructing functional materials with tailored electronic characteristics.

The structural features of 5-(Pyridin-2-Yl)-1,2-Oxazol-3-Amine contribute significantly to its reactivity and functionality. The conjugated system formed by the pyridine ring and the oxazole moiety enhances its stability and reactivity under various conditions. This makes it an ideal substrate for further functionalization in synthetic chemistry.

From an environmental perspective, the synthesis and application of 5-(Pyridin-2-Yl)-1,2-Oxazol-3-Amine are being optimized to minimize ecological impact. Green chemistry principles are being integrated into its production processes to ensure sustainability and reduce waste generation.

In conclusion, 5-(Pyridin-2-Yl)-1,2-Oxazol